N2-(4-fluorophenyl)-5-(3-methoxybenzoyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine

Specification

• CAS No.: 1115520-22-3
• Molecular Formula: C25H21FN2O4S2
• Molecular Weight: 496.57
• IUPAC Name: [3-amino-5-(4-fluoroanilino)-4-(4-methylphenyl)sulfonylthiophen-2-yl]-(3-methoxyphenyl)methanone
• Standard InChI: InChI=1S/C25H21FN2O4S2/c1-15-6-12-20(13-7-15)34(30,31)24-21(27)23(22(29)16-4-3-5-19(14-16)32-2)33-25(24)28-18-10-8-17(26)9-11-18/h3-14,28H,27H2,1-2H3
• Standard InChI Key: QZMRUZOPIYBTMP-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=C(SC(=C2N)C(=O)C3=CC(=CC=C3)OC)NC4=CC=C(C=C4)F

Introduction

Synthesis of Thiophene Derivatives

Thiophene derivatives can be synthesized through various methods, including the Gewald reaction, which is commonly used to produce thiophene derivatives with potential biological activities. Another method involves the use of tertiary thioamides for the construction of fully substituted thiophene-2,4-diamines under mild conditions. The synthesis often involves cyclization reactions, where the choice of catalysts and conditions can significantly affect the regioselectivity and yield of the desired product.

Biological Activities of Thiophene Derivatives

Thiophene derivatives have been explored for their anticancer, antioxidant, and antiviral properties. For instance, some thiophene compounds have shown promising antimitotic activity against human tumor cells. Additionally, thiophene derivatives synthesized using the Gewald reaction have demonstrated variable anticancer efficacy and satisfactory antioxidant activity.

Potential Applications

Given the diverse biological activities associated with thiophene derivatives, compounds like N2-(4-fluorophenyl)-5-(3-methoxybenzoyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine could be of interest for further research in medicinal chemistry. Their potential applications might include anticancer therapy, antiviral treatments, or as antioxidants.